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Compound of Interest

Compound Name: Salicyloyltremuloidin

Cat. No.: B12385972

A Comparative Study: Salicyloyltremuloidin vs.
Salicylic Acid

An objective analysis of two related phenolic compounds, evaluating their known and inferred
biochemical properties for researchers, scientists, and drug development professionals.

This guide provides a comparative overview of Salicyloyltremuloidin and salicylic acid,
focusing on their chemical structures, biological activities, and mechanisms of action,
particularly in the context of inflammation. Due to the limited availability of direct scientific
literature and quantitative data for Salicyloyltremuloidin, this comparison draws upon the
known properties of its constituent molecules—salicylic acid and tremuloidin—to infer its
potential activities. Salicylic acid, a well-researched compound, serves as a benchmark for this
analysis.

Chemical Structure

Salicylic acid is a simple monohydroxybenzoic acid. Salicyloyltremuloidin, as its name
suggests, is a more complex molecule derived from tremuloidin, which is a glycoside of salicyl
alcohol. In Salicyloyltremuloidin, a salicyloyl group is attached to the glucose moiety of
tremuloidin. This structural difference is anticipated to influence its solubility, bioavailability, and
interaction with biological targets.
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Hypothetical Structure of Salicyloyltremuloidin

Salicylic Acid

Click to download full resolution via product page

Caption: Chemical structures of Salicylic Acid and the inferred structure of
Salicyloyltremuloidin.

Comparative Data Summary

The following tables summarize the available and inferred data for Salicyloyltremuloidin and
salicylic acid. It is important to note that much of the information for Salicyloyltremuloidin is
extrapolated and requires experimental validation.

Table 1: Physicochemical and Biological Properties

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12385972?utm_src=pdf-body-img
https://www.benchchem.com/product/b12385972?utm_src=pdf-body
https://www.benchchem.com/product/b12385972?utm_src=pdf-body
https://www.benchchem.com/product/b12385972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Salicyloyltremuloidin

Propert Salicylic Acid
S (Inferred) i

Molecular Formula C20H2209 C7H603

Molecular Weight 406.38 g/mol 138.12 g/mol

Water Solubility

Likely higher than salicylic acid
due to the glycosyl group

2.48 g/L at 25°C[1]

Primary Biological Role

Anti-inflammatory, Analgesic

(Hypothesized)

Anti-inflammatory, Analgesic,

Antipyretic, Keratolytic[1][2]

Known Targets

NF-kB, MAPK pathways
(Hypothesized)

COX-1, COX-2, NF-kB,
MAPKS[1][2]

Table 2: Anti-inflammatory Activity

Parameter

Salicyloyltremuloidin

Salicylic Acid

Inhibition of Pro-inflammatory
Cytokines (e.g., TNF-q, IL-6)

Data not available (Expected
to inhibit)

Dose-dependent inhibition
demonstrated in various cell

lines[2]

Inhibition of Prostaglandin

Synthesis

Data not available (Likely
inhibitor)

Inhibits prostaglandin
synthesis via COX enzyme
inhibition[2][3]

NF-kB Inhibition

Data not available
(Hypothesized to inhibit NF-kB

signaling)

Inhibits NF-kB activation by
preventing the degradation of
IKBa[2]

MAPK Pathway Inhibition

Data not available
(Hypothesized to modulate
MAPK pathways)

Modulates the activity of p38
MAPK and ERK pathways[4]

Signaling Pathways

Both salicylic acid and, hypothetically, Salicyloyltremuloidin, are thought to exert their anti-

inflammatory effects by modulating key signaling pathways, primarily the NF-kB and MAPK
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pathways. These pathways are central to the inflammatory response, controlling the expression
of numerous pro-inflammatory genes.

NF-kB Signaling Pathway

The NF-kB pathway is a critical regulator of inflammation. In its inactive state, NF-kB is
sequestered in the cytoplasm by inhibitor of kB (IkB) proteins. Pro-inflammatory stimuli lead to
the phosphorylation and subsequent degradation of IkB, allowing NF-kB to translocate to the
nucleus and activate the transcription of inflammatory genes. Salicylic acid is known to inhibit
this pathway. It is hypothesized that Salicyloyltremuloidin would share this mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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